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Compound of Interest

Compound Name: 4-Fluoro-3-methoxybenzaldehyde

Cat. No.: B144112 Get Quote

An efficient laboratory-scale synthesis of 4-Fluoro-3-methoxybenzaldehyde is achieved

through the oxidation of 4-Fluoro-3-methoxybenzyl alcohol. This application note provides a

detailed protocol for this synthesis, targeting researchers, scientists, and professionals in drug

development. The method is straightforward and yields a high purity product.

Synthesis of 4-Fluoro-3-methoxybenzaldehyde
Introduction

4-Fluoro-3-methoxybenzaldehyde is a valuable intermediate in the synthesis of various

pharmaceutical compounds and fine chemicals.[1] Its substituted benzaldehyde structure

makes it a versatile building block in medicinal chemistry. The protocol described herein

outlines the oxidation of (4-fluoro-3-methoxyphenyl)methanol using manganese dioxide in

dichloromethane to produce the target aldehyde with a high yield.[2][3]

Reaction Scheme

(4-fluoro-3-methoxyphenyl)methanol is oxidized to 4-Fluoro-3-methoxybenzaldehyde.
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Reagent/Materi
al

Molecular
Formula

Molar Mass (
g/mol )

Quantity
Supplier
Example

(4-fluoro-3-

methoxyphenyl)

methanol

C₈H₉FO₂ 156.15 5.00 g (0.03 mol) Sigma-Aldrich

Manganese

Dioxide

(activated)

MnO₂ 86.94 33.4 g (0.38 mol) Sigma-Aldrich

Dichloromethane

(DCM),

anhydrous

CH₂Cl₂ 84.93 100 mL Sigma-Aldrich

Nitrogen (gas,

high purity)
N₂ 28.01 As needed Airgas

Arbacel or

Celite®
N/A N/A

As needed for

filtration
Sigma-Aldrich

Round-bottom

flask (250 mL)
N/A N/A 1 VWR

Reflux

condenser
N/A N/A 1 VWR

Magnetic stirrer

and stir bar
N/A N/A 1 VWR

Heating mantle N/A N/A 1 VWR

Buchner funnel

and filter paper
N/A N/A 1 VWR

Rotary

evaporator
N/A N/A 1 Heidolph

Experimental Protocol
A detailed workflow for the synthesis is presented below.
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Experimental Workflow for 4-Fluoro-3-methoxybenzaldehyde Synthesis

Reaction Setup Reaction Work-up & Isolation Product

Combine (4-fluoro-3-methoxyphenyl)methanol,
manganese dioxide, and dichloromethane

in a 250 mL round-bottom flask.
Place under a nitrogen atmosphere. Stir the mixture vigorously.

Heat to a mild reflux
and maintain for 16 hours.

Cool the reaction mixture
to room temperature.

Filter the mixture through
a pad of Arbacel/Celite®.

Concentrate the filtrate
in vacuum using a rotary evaporator.

Obtain 4-Fluoro-3-methoxybenzaldehyde
as a white solid.

Click to download full resolution via product page

Caption: Synthesis workflow from setup to final product.

Step-by-Step Procedure

Reaction Setup: In a 250 mL round-bottom flask equipped with a magnetic stir bar, combine

(4-fluoro-3-methoxyphenyl)methanol (5.00 g, 0.03 mol) and manganese dioxide (33.4 g, 0.38

mol).[2][3]

Solvent Addition: Add 100 mL of dichloromethane to the flask.[2][3]

Inert Atmosphere: Fit the flask with a reflux condenser and place the setup under a nitrogen

atmosphere.[2][3]

Reaction: Stir the mixture vigorously and heat it to a mild reflux. Maintain these conditions for

16 hours.[2][3]

Cooling: After 16 hours, turn off the heat and allow the reaction mixture to cool to room

temperature.[2][3]

Filtration: Filter the cooled mixture through a pad of Arbacel (or Celite®) to remove the

manganese dioxide solids.[2][3]

Concentration: Transfer the filtrate to a round-bottom flask and concentrate it under reduced

pressure using a rotary evaporator.[2][3]
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Product Isolation: The resulting solid is the desired product, 4-Fluoro-3-
methoxybenzaldehyde.[2]

Results
The procedure is expected to yield a white solid product.[2][3]

Product Characterization and Yield

Parameter Result Reference

Product Name
4-Fluoro-3-

methoxybenzaldehyde
[2][3]

CAS Number 128495-46-5 [2][4]

Appearance
White to yellow to tan powder

or crystal
[2][3]

Yield 4.18 g (85%) [2][3]

Melting Point 58-62 °C [3]

¹H NMR (CDCl₃, 400 MHz)

δ 3.96 (s, 3H), 7.23 (d, 1H),

7.43 (m, 1H), 7.50 (d, 1H),

9.91 (s, 1H)

[2]

Elemental Analysis

Calculated (C₈H₇FO₂): C,

62.34%; H, 4.58%. Found: C,

62.18%; H, 4.54%.

[2]

Safety and Handling
Conduct the reaction in a well-ventilated fume hood.

Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and

a lab coat.

Dichloromethane is a volatile and potentially hazardous solvent; handle with care.
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Manganese dioxide is a strong oxidizing agent.

Refer to the Safety Data Sheets (SDS) for all chemicals used in this procedure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [laboratory scale synthesis of 4-Fluoro-3-
methoxybenzaldehyde]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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